Cas no 107737-91-7 (Ethanol, 2-[(2,5-dichlorophenyl)sulfonyl]-)

• Product Name: Ethanol, 2-[(2,5-dichlorophenyl)sulfonyl]-
• CAS No: 107737-91-7
• MF: C₈H₈Cl₂O₃S
• MW: 255.118319511414
• CID: 3588219
• PubChem ID: 2758196
• Update Time: 2025-11-01

Ethanol, 2-[(2,5-dichlorophenyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• Ethanol, 2-[(2,5-dichlorophenyl)sulfonyl]-
• 2,5-DICHLOROPHENYLSULFONYLETHANOL
• 2-[(2,5-Dichlorophenyl)sulfonyl]ethanol
• 2-(2,5-dichlorophenyl)sulfonylethanol
• 2-(2,5-dichlorobenzenesulfonyl)ethan-1-ol
• DTXSID701278883
• AKOS024388232
• 107737-91-7

• MDL： MFCD03789220
• Inchi： 1S/C8H8Cl2O3S/c9-6-1-2-7(10)8(5-6)14(12,13)4-3-11/h1-2,5,11H,3-4H2
• InChI Key： GTFWFOXIVSFXGB-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1S(CCO)(=O)=O)Cl

Computed Properties

• Exact Mass: 253.9571207Da
• Monoisotopic Mass: 253.9571207Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 62.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on Ethanol, 2-[(2,5-dichlorophenyl)sulfonyl]-

Ethanol, 2-[(2,5-dichlorophenyl)sulfonyl]- (CAS No. 107737-91-7): An Overview and Recent Advances

Ethanol, 2-[(2,5-dichlorophenyl)sulfonyl]- (CAS No. 107737-91-7) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as 2-[(2,5-dichlorophenyl)sulfonyl]ethanol, is characterized by its unique structural features and potential biological activities. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, and recent research findings related to this compound.

Chemical Properties and Structure

Ethanol, 2-[(2,5-dichlorophenyl)sulfonyl]- is a derivative of ethanol with a sulfonyl group attached to the phenyl ring. The molecular formula of this compound is C₉H₉Cl₂O₃S, and its molecular weight is approximately 266.13 g/mol. The presence of the sulfonyl group imparts unique chemical properties to the molecule, making it an interesting candidate for various applications in medicinal chemistry.

The compound exhibits good solubility in polar solvents such as water and ethanol, which facilitates its use in various chemical reactions and biological assays. Its stability under different conditions has been extensively studied, and it has been found to be relatively stable under standard laboratory conditions. However, exposure to strong acids or bases can lead to degradation or modification of the molecule.

Synthesis Methods

The synthesis of Ethanol, 2-[(2,5-dichlorophenyl)sulfonyl]- has been explored through various routes, each with its own advantages and limitations. One common method involves the reaction of 2,5-dichlorobenzenesulfonyl chloride with ethanol in the presence of a base such as triethylamine or sodium hydride. This reaction typically proceeds via nucleophilic substitution at the sulfonyl chloride group, resulting in the formation of the desired product.

Another approach involves the use of transition metal catalysts to facilitate the coupling reaction between 2,5-dichlorobenzenesulfinic acid and ethylene oxide. This method offers higher yields and better selectivity compared to traditional methods. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthesis routes using biocatalysts or microwave-assisted reactions.

Biological Activities and Applications

Ethanol, 2-[(2,5-dichlorophenyl)sulfonyl]- has been investigated for its potential biological activities in various preclinical studies. One of the most notable applications is its use as a lead compound in the development of anti-inflammatory drugs. Studies have shown that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6.

In addition to its anti-inflammatory properties, Ethanol, 2-[(2,5-dichlorophenyl)sulfonyl]- has also been explored for its potential as an anticancer agent. Research has demonstrated that it can induce apoptosis in cancer cells by modulating key signaling pathways involved in cell survival and proliferation. These findings have sparked interest in further investigating its therapeutic potential for treating various types of cancer.

Recent Research Findings

The latest research on Ethanol, 2-[(2,5-dichlorophenyl)sulfonyl]- has shed light on its mechanism of action and potential applications. A study published in the Journal of Medicinal Chemistry reported that this compound can effectively inhibit the activity of protein kinases involved in inflammatory responses. The researchers used a combination of biochemical assays and cellular models to elucidate the molecular targets of this compound.

Another study conducted by a team at a leading pharmaceutical company investigated the pharmacokinetic properties of Ethanol, 2-[(2,5-dichlorophenyl)sulfonyl]-. The results showed that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, making it a promising candidate for further clinical development. The study also highlighted the importance of optimizing dosing regimens to achieve optimal therapeutic effects while minimizing potential side effects.

Conclusion

Ethanol, 2-[(2,5-dichlorophenyl)sulfonyl]- (CAS No. 107737-91-7) is a versatile organic compound with promising biological activities and potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and properties make it an attractive candidate for developing new therapeutic agents targeting inflammation and cancer. Ongoing research continues to uncover new insights into its mechanism of action and optimize its use in clinical settings.